Cas no 91119-15-2 (1H-Indole-2-carboxylicacid, 4-amino-1-methyl-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylicacid, 4-amino-1-methyl-, ethyl ester
• CAS No: 91119-15-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 799250
• PubChem ID: 13401554
• Update Time: 2025-04-19

1H-Indole-2-carboxylicacid, 4-amino-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 4-amino-1-methyl-, ethyl ester
• ethyl 4-amino-1-methylindole-2-carboxylate
• ETHYL 4-AMINO-1-METHYL-1H-INDOLE-2-CARBOXYLATE
• ethyl 4-amino-1-methyl-2-indolecarboxylate
• 91119-15-2
• DTXSID90539596
• DGWXASOSEWWKAC-UHFFFAOYSA-N
• SCHEMBL7873379

• Inchi： 1S/C12H14N2O2/c1-3-16-12(15)11-7-8-9(13)5-4-6-10(8)14(11)2/h4-7H,3,13H2,1-2H3
• InChI Key： DGWXASOSEWWKAC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C(=CC=CC=2N1C)N)=O

Computed Properties

• Exact Mass: 218.10600
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 135 ºC
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),
• PSA: 57.25000
• LogP: 2.51840